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Compound of Interest

Compound Name: 4,6-Dimethylnicotinic acid

Cat. No.: B189552 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

4,6-Dimethylnicotinic acid is a derivative of nicotinic acid (Vitamin B3) and, as such, holds

potential for various applications in medicinal chemistry and drug development. A fundamental

physicochemical property that governs its behavior in biological and chemical systems is its

solubility in different solvents. This parameter is critical for designing appropriate formulations,

understanding bioavailability, and developing purification strategies. This document provides a

detailed protocol for determining the solubility of 4,6-Dimethylnicotinic acid in a range of

common laboratory solvents.

Quantitative Solubility Data
While specific experimental data for the solubility of 4,6-Dimethylnicotinic acid is not readily

available in the public domain, the following table presents a hypothetical, yet representative,

dataset that could be generated using the protocol described below. The expected solubility is

based on the known properties of similar molecules like nicotinic acid and 6-methylnicotinic

acid, which are known to be soluble in water and polar organic solvents.[1][2][3][4]
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Solvent Chemical Formula
Polarity (Dielectric
Constant)

Solubility ( g/100
mL) at 25°C

Water H₂O 80.1 1.5

Ethanol C₂H₅OH 24.5 5.2

Methanol CH₃OH 32.7 8.9

Acetone C₃H₆O 20.7 2.1

Dichloromethane

(DCM)
CH₂Cl₂ 9.1 0.8

Diethyl Ether (C₂H₅)₂O 4.3 < 0.1

n-Hexane C₆H₁₄ 1.9 < 0.01

Dimethyl Sulfoxide

(DMSO)
(CH₃)₂SO 46.7 > 20

Experimental Protocol: Gravimetric Method for
Solubility Determination
This protocol outlines a reliable gravimetric method for determining the solubility of 4,6-
Dimethylnicotinic acid.[1][2]

Materials:

4,6-Dimethylnicotinic acid (solid, high purity)

Selected solvents (analytical grade): Water, Ethanol, Methanol, Acetone, Dichloromethane,

Diethyl Ether, n-Hexane, DMSO

Analytical balance (readable to 0.1 mg)

Thermostatic shaker or water bath

Centrifuge
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Vials with screw caps

Syringe filters (0.45 µm)

Pipettes

Oven

Procedure:

Preparation of Saturated Solutions:

Add an excess amount of 4,6-Dimethylnicotinic acid to a series of vials, each containing

a known volume (e.g., 5 mL) of a different solvent. An excess is necessary to ensure a

saturated solution is formed.

Seal the vials tightly to prevent solvent evaporation.

Place the vials in a thermostatic shaker set to a constant temperature (e.g., 25°C) and

agitate for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

Separation of Undissolved Solid:

After the equilibration period, allow the vials to stand undisturbed for a short time to let the

undissolved solid settle.

Centrifuge the vials to further separate the solid from the supernatant.

Sample Collection:

Carefully withdraw a known volume (e.g., 1 mL) of the clear supernatant using a pipette.

To avoid disturbing the solid, take the sample from the upper portion of the liquid.

Filter the collected supernatant through a 0.45 µm syringe filter into a pre-weighed, clean,

and dry vial. This step removes any remaining fine particles.

Solvent Evaporation:
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Place the vials containing the filtered supernatant in an oven at a temperature sufficient to

evaporate the solvent without decomposing the solute (e.g., 60-80°C). A vacuum oven can

be used to accelerate the process and lower the required temperature.

Continue heating until all the solvent has evaporated and a constant weight of the dried

solute is achieved.

Calculation of Solubility:

Weigh the vial containing the dried solute.

Calculate the mass of the dissolved 4,6-Dimethylnicotinic acid by subtracting the initial

weight of the empty vial.

Determine the solubility in g/100 mL using the following formula:

Solubility ( g/100 mL) = (Mass of dried solute (g) / Volume of supernatant taken (mL)) *

100

Experimental Workflow for Solubility Determination
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1. Preparation of Saturated Solution

2. Separation of Undissolved Solid

3. Sample Collection

4. Solvent Evaporation

5. Calculation of Solubility

Add excess 4,6-Dimethylnicotinic acid to solvent in a vial

Seal vial and place in thermostatic shaker

Agitate at constant temperature (e.g., 25°C) for 24-48 hours

Allow solid to settle

Centrifuge the vial

Withdraw a known volume of clear supernatant

Filter supernatant through a 0.45 µm syringe filter into a pre-weighed vial

Place vial in an oven to evaporate the solvent

Heat until a constant weight of dried solute is achieved

Weigh the vial with the dried solute

Calculate the mass of the dissolved solid

Calculate solubility in g/100 mL
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Start with 4,6-Dimethylnicotinic Acid

Test solubility in Water
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No

Test solubility in 5% NaOH

Soluble (Acidic)

Yes
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Yes
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No
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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